3-(1-Amino-2-methylpropan-2-yl)-2-methylpiperidin-3-ol

Lipophilicity Membrane permeability CNS drug design
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H22N2O
Molecular Weight 186.29 g/mol
Cat. No. B13208901
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Technical Parameters


Basic Identity
Product Name3-(1-Amino-2-methylpropan-2-yl)-2-methylpiperidin-3-ol
Molecular FormulaC10H22N2O
Molecular Weight186.29 g/mol
Structural Identifiers
SMILESCC1C(CCCN1)(C(C)(C)CN)O
InChIInChI=1S/C10H22N2O/c1-8-10(13,5-4-6-12-8)9(2,3)7-11/h8,12-13H,4-7,11H2,1-3H3
InChIKeyFGSGOSYEOLXLKG-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.1 g / 0.5 g / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-(1-Amino-2-methylpropan-2-yl)-2-methylpiperidin-3-ol: Chiral Piperidine Scaffold


3-(1-Amino-2-methylpropan-2-yl)-2-methylpiperidin-3-ol (CAS 1935420-27-1) is a chiral piperidine derivative bearing a gem‑dimethylaminoalkyl substituent at the 3‑position and a methyl group at the 2‑position of the piperidine ring [1]. With a molecular weight of 186.29 g·mol⁻¹ and the molecular formula C₁₀H₂₂N₂O, it contains both a tertiary alcohol and a primary amine, yielding three hydrogen‑bond donors and three hydrogen‑bond acceptors [1]. The compound is supplied at ≥95% purity by multiple global vendors and is primarily employed as a versatile intermediate in the synthesis of nitrogen‑containing heterocycles and bioactive molecules, particularly those targeting the central nervous system [1].

CNS intermediate Supports synthesis of CNS-targeting heterocycles and bioactive molecules
Chiral scaffold Stereogenic centers at C2 and C3 enable asymmetric synthesis workflows
Versatile derivatization Primary amine, tertiary alcohol, and piperidine N offer orthogonal functionalization

3-(1-Amino-2-methylpropan-2-yl)-2-methylpiperidin-3-ol: Why It's Irreplaceable


Although numerous piperidine‑based amino alcohols exist, the specific substitution pattern of 3-(1-amino-2-methylpropan-2-yl)-2-methylpiperidin-3-ol creates a unique constellation of physicochemical properties that cannot be reproduced by simple structural analogs. The gem‑dimethyl group adjacent to the primary amine increases steric bulk and lipophilicity (XLogP3 = 0.7) relative to des‑methyl or unsubstituted piperidine analogs, while the additional hydroxyl and amine donors (HBD = 3, HBA = 3) enhance hydrogen‑bonding capacity compared to N‑methyl or simpler piperidine derivatives [1]. These differences translate into measurable disparities in lipophilicity, polar surface area, and conformational flexibility that directly impact solubility, permeability, and binding‑pocket complementarity. Consequently, substituting this compound with a closely related analog risks altering critical pharmacokinetic or pharmacodynamic properties during lead optimization.

Gem‑dimethyl group alters steric and lipophilic profile
Des‑methyl or unsubstituted piperidine analogs lack the specific bulk and lipophilicity gain, which may shift membrane permeability predictions relative to the target compound.
Hydrogen‑bonding capacity differs
Additional H‑bond donors and acceptors (three each) change solubility and binding‑pocket complementarity; direct substitution may not preserve target engagement profiles.
Conformational flexibility mismatch
Two rotatable bonds introduce side‑chain freedom absent in rigid analogs; substituting may reduce induced‑fit binding exploration.

3-(1-Amino-2-methylpropan-2-yl)-2-methylpiperidin-3-ol: Quantitative Comparison


Lipophilicity Advantage Over 2-Methylpiperidin-3-ol

The target compound exhibits an XLogP3 of 0.7 [1], compared to 0.1 for the simpler scaffold (2R)-2-methylpiperidin-3-ol [2]. This 0.6‑log‑unit increase corresponds to approximately a four‑fold higher partition coefficient, predictively enhancing passive membrane permeability while remaining within the favorable range for CNS drug candidates (XLogP3 < 5).

Lipophilicity vs. 2-Me-piperidinol
Cross-study context
XLogP3 0.7 vs. 0.1
Δ +0.6 log units
Reported higher lipophilicity may support CNS permeability context
Computed property; within CNS drug-like range
Lipophilicity Membrane permeability CNS drug design

Greater Polar Surface Area vs. 2-Methylpiperidin-3-ol

The target compound has a TPSA of 58.3 Ų [1], nearly double the 32.3 Ų of (2R)-2-methylpiperidin-3-ol [2]. This larger polar surface area, conferred by the additional amino and hydroxyl groups, is associated with improved aqueous solubility and increased hydrogen‑bonding capacity, which can facilitate formulation and enhance interactions with polar residues in target binding sites.

Polar Surface Area vs. 2-Me-piperidinol
Cross-study context
TPSA 58.3 Ų vs. 32.3 Ų
Δ +26.0 Ų (~1.8×)
Larger TPSA suggests improved aqueous solubility and H-bonding capacity
Computed; may facilitate formulation
Polar surface area Aqueous solubility Drug-like properties

Conformational Flexibility vs. 2-Methylpiperidin-3-ol

The target compound possesses two freely rotatable bonds (the C–C bond linking the piperidine ring to the aminoalkyl side chain) [1], whereas (2R)-2-methylpiperidin-3-ol has zero rotatable bonds [2]. This additional conformational freedom may enable a broader sampling of binding‑pocket geometries, potentially improving the likelihood of achieving high‑affinity induced‑fit binding.

Rotatable Bonds vs. 2-Me-piperidinol
Cross-study context
2 rotatable bonds vs. 0
Δ 2 bonds
Additional conformational freedom may enhance induced-fit binding sampling
Cactvs computed; supports induced-fit hypothesis
Conformational flexibility Rotatable bonds Induced-fit binding

Piperidine vs. Azetidine Ring: Lipophilicity and Stability

Compared to 3-(1-amino-2-methylpropan-2-yl)azetidin-3-ol (PubChem CID 79126307), which has an XLogP3 of −0.4 and TPSA of 58.3 Ų [2], the target compound’s six‑membered piperidine ring confers an XLogP3 advantage of +1.1 log units. The larger ring generally exhibits greater metabolic stability relative to the strained four‑membered azetidine ring, which is prone to oxidative metabolism.

Ring Size & Lipophilicity vs. Azetidine
Cross-study context
XLogP3 0.7 (piperidine) vs. −0.4 (azetidine)
Δ +1.1 log units
Reported higher lipophilicity and metabolic stability context for piperidine scaffold
Ring size may influence oxidative metabolism
Ring size Metabolic stability Lipophilicity

3-(1-Amino-2-methylpropan-2-yl)-2-methylpiperidin-3-ol: Optimal Applications


CNS Lead Optimization with Tuned Lipophilicity

With an XLogP3 of 0.7 [1], the compound occupies a favorable lipophilicity window for CNS drug candidates. Its higher lipophilicity relative to simpler piperidine scaffolds (Δ +0.6 vs. (2R)-2-methylpiperidin-3-ol [2]) enhances predicted passive membrane permeability while remaining below the threshold associated with poor developability (XLogP3 < 5). This makes the compound an ideal intermediate for constructing CNS‑active kinase inhibitors or GPCR antagonists.

Fragment-Based Drug Discovery (FBDD)

The three hydrogen‑bond donors and three acceptors, combined with a TPSA of 58.3 Ų [1], provide multiple vectors for fragment elaboration. The primary amine, tertiary alcohol, and the piperidine nitrogen each offer orthogonal derivatization pathways, enabling systematic exploration of chemical space with a single scaffold.

Asymmetric Synthesis from Chiral Scaffold

The compound is described as a chiral piperidine derivative [1], with stereogenic centers at C2 and C3 of the piperidine ring. This inherent chirality can be exploited in asymmetric syntheses to introduce stereochemical information early in a synthetic sequence, reducing the need for chiral resolution or asymmetric catalysis in downstream steps.

Kinase Inhibitor Scaffold Construction

Piperidine‑based amino‑methylpiperidine derivatives have demonstrated kinase inhibitory activity in patent literature [3]. The target compound’s built‑in amino‑methylpropan‑2‑yl substituent, already possessing the requisite primary amine for hinge‑region hydrogen bonding, positions it as a strategic starting point for the rapid assembly of kinase‑targeting libraries.

Application
Selection Property
Validation Focus
CNS research intermediate evaluation
Computed lipophilicity (XLogP3) context
Permeability prediction and CNS drug-like space review
Fragment‑based discovery scaffold
Multiple orthogonal derivatization vectors
Systematic chemical space exploration fit
Chiral synthesis building block
Stereogenic centers at C2 and C3
Asymmetric synthetic route integration
Kinase inhibitor library construction
Built‑in primary amine for hinge‑region interactions
Scaffold‑based kinase‑targeting library design
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